Cis-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate dihydrochloride

Specification

• Molecular Formula: C9H21Cl2N3O2
• Molecular Weight: 274.19 g/mol
• IUPAC Name: tert-butyl (3S,4R)-3,4-diaminopyrrolidine-1-carboxylate;dihydrochloride
• Standard InChI: InChI=1S/C9H19N3O2.2ClH/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12;;/h6-7H,4-5,10-11H2,1-3H3;2*1H/t6-,7+
• Standard InChI Key: MONWOEJDHAGAHU-DTQHMAPFSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@H](C1)N)N.Cl.Cl
• SMILES: CC(C)(C)OC(=O)N1CC(C(C1)N)N.Cl.Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)N)N.Cl.Cl

Introduction

Cis-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate dihydrochloride is a chemical compound with a specific stereochemistry, featuring a cis configuration. It is used in various chemical syntheses due to its unique structure and reactivity. The compound is characterized by its molecular formula and weight, which can vary slightly depending on the source due to differences in reported molecular weight and formula.

Synonyms and Related Compounds

• Synonyms: It is also known as tert-Butyl (3S,4R)-3,4-diaminopyrrolidine-1-carboxylate dihydrochloride.

• Related Compounds: Other related compounds include (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate and (3R,4S)-tert-butyl 3,4-diaminopyrrolidine-1-carboxylate hydrochloride.

Research Findings and Applications

Cis-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate dihydrochloride is primarily used as a building block in organic synthesis. It is particularly useful in the synthesis of pharmaceuticals and other bioactive compounds due to its functional groups, which allow for further modification and derivatization.

Related Compounds Table

Compound	CAS Number	Molecular Formula
(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate	503552-68-9	C9H19N3O
(3R,4S)-tert-butyl 3,4-diaminopyrrolidine-1-carboxylate hydrochloride	2664977-46-0	C9H20ClN3O